Cas no 4475-96-1 (2-amino-3-methylbutanenitrile)
2-amino-3-methylbutanenitrile structure
Product Name:2-amino-3-methylbutanenitrile
CAS No:4475-96-1
MF:C5H10N2
MW:98.1463007926941
MDL:MFCD00798451
CID:329071
PubChem ID:10419137
Update Time:2023-11-27
2-amino-3-methylbutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile,2-amino-3-methyl-
- 2-Amino-3-methylbutyronitrile
- 2-amino-3-methylbutanenitrile
- 2-amino-3-methyl-butyronitrile
- 3-Methyl-2-aminobutyronitrile
- dl-Valin-nitril
- valine nitrile
- Valinonitrile
- EN300-81019
- AKOS009128751
- a-aminoisovaleronitrile
- 4475-96-1
- CS-0273634
- ZMMPZEFSSVTIIW-UHFFFAOYSA-N
-
- MDL： MFCD00798451
- Inchi： 1S/C5H10N2/c1-4(2)5(7)3-6/h4-5H,7H2,1-2H3
- InChI Key： ZMMPZEFSSVTIIW-UHFFFAOYSA-N
- SMILES： NC(C#N)C(C)C
Computed Properties
- Exact Mass: 98.08440
- Monoisotopic Mass: 98.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 87.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81000
- LogP: 1.19358
2-amino-3-methylbutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-81019-0.05g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 0.05g |
$86.0 | 2024-05-21 | |
| Enamine | EN300-81019-0.1g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 0.1g |
$129.0 | 2024-05-21 | |
| Enamine | EN300-81019-0.25g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 0.25g |
$183.0 | 2024-05-21 | |
| Enamine | EN300-81019-0.5g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 0.5g |
$342.0 | 2024-05-21 | |
| Enamine | EN300-81019-1.0g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 1.0g |
$457.0 | 2024-05-21 | |
| Enamine | EN300-81019-2.5g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 2.5g |
$894.0 | 2024-05-21 | |
| Enamine | EN300-81019-5.0g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 5.0g |
$1322.0 | 2024-05-21 | |
| Enamine | EN300-81019-10.0g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 10.0g |
$1962.0 | 2024-05-21 | |
| Enamine | EN300-81019-1g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 1g |
$457.0 | 2023-09-02 | |
| Enamine | EN300-81019-5g |
2-amino-3-methylbutanenitrile |
4475-96-1 | 95% | 5g |
$1322.0 | 2023-09-02 |
2-amino-3-methylbutanenitrile Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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